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Compound of Interest

Compound Name: Adenosinehydrochloride

Cat. No.: B12063604 Get Quote

Executive Summary & Chemical Context
Adenosine is a purine nucleoside that modulates physiological processes via four G-protein-

coupled receptors (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

).[1][2][3] In research settings, it is supplied in two primary forms:[4][5][6]

Adenosine (Free Base): The standard zwitterionic form. Poor water solubility (~3 mg/mL) but

stable at neutral pH.

Adenosine Hydrochloride (HCl): The protonated salt form.[6] High aqueous solubility (due to

ionization) but generates a strongly acidic solution that auto-catalyzes hydrolysis, leading to

rapid degradation.[2]

Crucial Insight: Many researchers select the HCl salt to achieve higher aqueous concentrations

(>10 mM), unaware that the resulting acidic pH (

) causes the glycosidic bond to hydrolyze, breaking the molecule into Adenine and Ribose.
Therefore, DMSO is the preferred vehicle for stable stock solutions, while aqueous
preparations require immediate buffering.

Decision Matrix: Solvent Selection Guide
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Feature Water / Saline (Aqueous) DMSO (Dimethyl Sulfoxide)

Solubility Limit
High (as HCl salt, >20 mg/mL)

Low (if neutralized, ~3 mg/mL)
High (~20 mg/mL)

Chemical Stability
Poor (Acidic HCl solution

hydrolyzes rapidly)

Excellent (Aprotic environment

prevents hydrolysis)

Biological Use
Direct injection/application (if

pH adjusted)

Requires dilution (DMSO

toxicity limit <0.1-1%)

Storage
Fresh prep only (unless frozen

& neutral)
Long-term storage at -20°C

Primary Risk
Precipitation upon

neutralization
Cellular toxicity from solvent

Protocol A: Preparation of Stable DMSO Stock
Solution (Recommended)
Purpose: To create a high-concentration, stable stock solution (typically 10–50 mM) for long-

term storage and subsequent dilution.[2]

Reagents & Equipment[1][2][3][4][5][8]
Adenosine Hydrochloride (Solid)[7][8]

Dimethyl Sulfoxide (DMSO), Anhydrous grade (≥99.9%)

Vortex mixer[2]

Amber glass vials (DMSO leaches some plastics; glass is preferred)[2]

Step-by-Step Methodology
Calculation: Determine the target concentration.

Example: To make 1 mL of 50 mM stock (MW of Adenosine HCl ≈ 303.7 g/mol ):

[2]
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Weighing: Weigh ~15.2 mg of Adenosine HCl into a sterile amber glass vial.

Dissolution: Add 1 mL of anhydrous DMSO.

Note: The HCl salt may dissolve slower than the free base in DMSO. Vortex vigorously for

30–60 seconds.

Thermal Assist: If particulates remain, warm the vial to 37°C in a water bath for 2–5

minutes. Sonicate if necessary.

Inspection: Ensure the solution is crystal clear.

Aliquot & Storage: Dispense into single-use aliquots (e.g., 50–100 µL) to avoid freeze-thaw

cycles. Store at -20°C.

Stability:[1][2][5][7][8][9][10] Stable for >6 months if kept dry.

Dilution for Bioassays[6]
Step: Dilute the DMSO stock at least 1:1000 into the culture medium or buffer to keep final

DMSO concentration <0.1%.

Check: Verify that the Adenosine does not precipitate upon dilution. Since the aqueous

solubility limit of the free base is ~10 mM (approx 3 mg/mL), ensure your final working

concentration is below this threshold.

Protocol B: Aqueous Preparation (The "Solubility
Trap")
Purpose: For acute in vivo injections where organic solvents are contraindicated. Risk Warning:

You cannot store Adenosine HCl in water. It must be prepared fresh.

The Mechanism of Failure (Why this is difficult)
When Adenosine HCl dissolves in water, it dissociates:

The protonated adenosine acts as a weak acid, dropping the pH to ~2.5.[2]
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At pH 2.5: Solubility is high, but hydrolysis is fast.

At pH 7.4 (Neutralized): Stability is improved, but solubility drops to that of the free base (~3

mg/mL).

Step-by-Step Methodology
Dissolution: Dissolve Adenosine HCl in sterile distilled water or saline.

Target: Do not exceed 3 mg/mL (approx 10 mM) if you plan to neutralize it.

If >3 mg/mL is needed: You must keep the solution acidic (pH < 4) to maintain solubility,

which may be painful or toxic upon injection.

pH Adjustment (Critical):

Measure the pH (it will be acidic).

Slowly add 0.1 N NaOH or a buffering agent (e.g., concentrated PBS or HEPES).

Stop immediately if a white precipitate forms. This is the free base crashing out of solution.

Filtration: Syringe filter (0.22 µm, PES or Nylon) to sterilize.

Usage: Use within 4 hours at room temperature. Do not store.

Visualizing the Solubility/Stability Paradox
The following diagram illustrates the mechanistic pathways that dictate solvent choice.
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Adenosine HCl Solid

Dissolve in DMSO Dissolve in Water

Stable Stock Solution
(High Conc. Possible)

  No Hydrolysis  

Acidic Solution (pH ~2.5)
High Solubility (>20mM)

Hydrolysis of Glycosidic Bond
(Degradation to Adenine + Ribose)

  Time > 24h  

Neutralize to pH 7.4
(NaOH / Buffer)

  Required for Bio-use  

Precipitation Risk
(If Conc > 3 mg/mL)

  Conc > 10mM  

Stable Aqueous Solution
(Only if < 3 mg/mL)

  Conc < 10mM  

Click to download full resolution via product page

Caption: Workflow logic for Adenosine HCl. Note the "dead end" at high aqueous

concentrations where neutralization forces precipitation.

Quantitative Reference Data
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Parameter Adenosine (Free Base) Adenosine HCl

Molecular Weight 267.24 g/mol ~303.7 g/mol

Water Solubility (25°C) ~3 mg/mL (~11 mM) [1] >20 mg/mL (in acidic pH)

DMSO Solubility ~20 mg/mL (~75 mM) [1] ~5–10 mg/mL (Check CoA)

pH in Water Neutral (~6.0–7.[2]0) Acidic (~2.5–3.5)

Stability (Aqueous) Good (Days at 4°C) Poor (Hydrolyzes in hours) [2]

Troubleshooting & Best Practices
"My solution turned cloudy after adding PBS."

Cause: You exceeded the solubility limit of the free base. When you neutralized the HCl

salt with the buffer, the molecule reverted to its non-ionized form, which is only soluble up

to ~3 mg/mL.

Fix: Dilute the sample to <1 mg/mL or use a different vehicle (e.g., 5% DMSO in saline).

"Can I autoclave Adenosine HCl?"

Answer:No. Heat accelerates the acid-catalyzed hydrolysis.[2] Use 0.22 µm filtration only.

"How do I check for degradation?"

Method: HPLC is the gold standard (C18 column, Methanol/Water gradient). Degradation

products (Adenine) will elute at a different retention time than Adenosine.

References
Almagambetova, E., et al. (2013).[1][5] Stability of Diluted Adenosine Solutions in Polyolefin

Infusion Bags.[1][5][10][11] Hospital Pharmacy, 48(6), 484–488.[1][5] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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